Cas no 58155-57-0 (4-chloropyridine-3-sulfonamide 1-oxide)

• Product Name: 4-chloropyridine-3-sulfonamide 1-oxide
• CAS No: 58155-57-0
• MF: C₅H₅ClN₂O₃S
• MW: 208.622798681259
• CID: 948095
• PubChem ID: 331652
• Update Time: 2025-04-19

4-chloropyridine-3-sulfonamide 1-oxide Chemical and Physical Properties

Names and Identifiers

• 4-chloropyridine-3-sulfonamide 1-oxide
• 4-chloro-1-oxidopyridin-1-ium-3-sulfonamide
• NSC325677
• 4-Chloro-1-oxo-1lambda~5~-pyridine-3-sulfonamide
• 4-chloro-1-oxido-pyridine-3-sulfonamide
• 58155-57-0
• DS-005302
• 4-Chloro-3-sulfamoylpyridine 1-oxide
• DTXSID20318078
• NSC-325677

• Inchi： 1S/C5H5ClN2O3S/c6-4-1-2-8(9)3-5(4)12(7,10)11/h1-3H,(H2,7,10,11)
• InChI Key： UDNSWGQQLCNSSK-UHFFFAOYSA-N
• SMILES： ClC1C=C[N+](=CC=1S(N)(=O)=O)[O-]

Computed Properties

• Exact Mass: 207.97105
• Monoisotopic Mass: 207.971
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 12
• Rotatable Bond Count: 1
• Complexity: 250
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -0.9
• Topological Polar Surface Area: 94Ų

Experimental Properties

• Density: 1.75
• Boiling Point: 545.3°C at 760 mmHg
• Flash Point: 283.6°C
• Refractive Index: 1.663
• PSA: 87.1
• LogP: 2.19700

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyridines and derivatives Pyridinesulfonamides